Cas no 2227915-68-4 (rac-(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropylmethanamine
• CAS No: 2227915-68-4
• MF: C₁₄H₁₅NS
• MW: 229.3406021595
• CID: 6107038
• PubChem ID: 165685766
• Update Time: 2025-10-23

rac-(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropyl]methanamine
• 2227915-68-4
• EN300-1876749

• Inchi： 1S/C14H15NS/c15-9-11-8-12(11)14-7-6-13(16-14)10-4-2-1-3-5-10/h1-7,11-12H,8-9,15H2/t11-,12+/m0/s1
• InChI Key： HLACNXBVXQNGOO-NWDGAFQWSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 229.09252066g/mol
• Monoisotopic Mass: 229.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on rac-(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropylmethanamine

Comprehensive Overview of rac-(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropylmethanamine (CAS No. 2227915-68-4)

The compound rac-(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropylmethanamine (CAS No. 2227915-68-4) is a chiral cyclopropane derivative with significant potential in pharmaceutical and material science research. Its unique structure, featuring a cyclopropylmethanamine core linked to a 5-phenylthiophen-2-yl moiety, makes it a subject of interest for drug discovery and organic synthesis. Researchers are increasingly exploring its applications in modulating biological targets, particularly in neurological and metabolic disorders, aligning with current trends in precision medicine.

One of the most searched questions in scientific databases is: "What are the synthetic routes for rac-(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropylmethanamine?" This reflects the growing demand for efficient synthesis methods. The compound is typically prepared via stereoselective cyclopropanation of vinylarenes followed by functional group transformations. Recent advancements in asymmetric catalysis have improved the yield of the desired (1R,2R) diastereomer, addressing a key challenge in chiral molecule production.

In the context of drug discovery, this compound's cyclopropane scaffold is particularly valuable. Cyclopropanes are known to enhance metabolic stability and bioavailability, making them privileged structures in medicinal chemistry. The phenylthiophene component further contributes to π-π stacking interactions with biological targets, explaining why researchers frequently search for "rac-(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropylmethanamine biological activity". Preliminary studies suggest potential interactions with aminergic GPCRs, though detailed pharmacological profiling remains ongoing.

The compound's physicochemical properties are another hot topic. With a molecular weight of 229.33 g/mol and logP estimated at 3.2, it falls within the desirable range for CNS-penetrant molecules. This characteristic has led to increased interest in neuropharmaceutical applications, coinciding with the rising global focus on mental health therapeutics. The amine functionality allows for salt formation, improving solubility - a property frequently queried as "rac-(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropylmethanamine solubility profile" in research forums.

From a material science perspective, the conjugated system formed by the thiophene-phenyl arrangement offers interesting electronic properties. This has sparked investigations into its potential use in organic semiconductors, particularly in light of the sustainable electronics movement. The compound's stability under various conditions (a common search term: "CAS 2227915-68-4 stability data") makes it suitable for diverse applications beyond pharmaceuticals.

Analytical characterization of this compound typically involves chiral HPLC for enantiomeric purity assessment, LC-MS for identity confirmation, and NMR for structural verification. The scientific community often searches for "rac-(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropylmethanamine spectroscopic data", underscoring the need for comprehensive analytical profiles in research publications. Recent advancements in computational chemistry have also enabled more accurate prediction of its spectroscopic signatures.

Regulatory aspects are increasingly important in compound research. While rac-(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropylmethanamine is not currently classified as hazardous, proper handling protocols should always be followed. The research community shows growing interest in green chemistry approaches for its synthesis, mirroring broader trends in sustainable chemical production. This aligns with frequent searches for "environmentally friendly synthesis of CAS 2227915-68-4" in academic databases.

The future research directions for this compound appear promising. With the pharmaceutical industry's shift toward targeted therapies and the materials science field's exploration of organic electronic materials, rac-(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropylmethanamine sits at an interesting interdisciplinary crossroads. Its structural versatility allows for numerous derivatives, making it a valuable scaffold for both drug discovery and material innovation - a fact reflected in the rising number of patents citing this core structure.

In conclusion, rac-(1R,2R)-2-(5-phenylthiophen-2-yl)cyclopropylmethanamine represents a compelling case study in modern chemical research. Its dual potential in life sciences and materials applications, combined with the challenging aspects of its stereochemistry, make it a compound of continuing interest. As research progresses, we anticipate more data will emerge regarding its specific biological activities and material properties, answering many of the questions currently being searched by the scientific community.